Cas no 188672-84-6 (5-Nitrobenzo[d]thiazole-2-carbonitrile)

• Product Name: 5-Nitrobenzo[d]thiazole-2-carbonitrile
• CAS No: 188672-84-6
• MF: C₈H₃N₃O₂S
• MW: 205.193319559097
• MDL: MFCD18813185
• CID: 115337
• PubChem ID: 15274073
• Update Time: 2025-04-18

5-Nitrobenzo[d]thiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Nitrobenzo[d]thiazole-2-carbonitrile
• 2-Benzothiazolecarbonitrile, 5-nitro-
• 2-Benzothiazolecarbonitrile,5-nitro-(9CI)
• CS-0163053
• MFCD18813185
• BS-15738
• D82365
• 5-NITRO-1,3-BENZOTHIAZOLE-2-CARBONITRILE
• AKOS022182804
• 188672-84-6
• DB-281160

• MDL： MFCD18813185
• Inchi： 1S/C8H3N3O2S/c9-4-8-10-6-3-5(11(12)13)1-2-7(6)14-8/h1-3H
• InChI Key： NVCBSQGIYMRTGD-UHFFFAOYSA-N
• SMILES： S1C(C#N)=NC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.99459752g/mol
• Monoisotopic Mass: 204.99459752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 294.2±13.0 °C at 760 mmHg
• Flash Point: 131.7±19.8 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-Nitrobenzo[d]thiazole-2-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)